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Compound of Interest

Compound Name: Apafant-d8

CAS No.: 1185101-22-7

Cat. No.: B564520

Get Quote

Introduction
Apafant is a potent and specific synthetic antagonist of the platelet-activating factor (PAF)

receptor.[1][2] It is a thieno-triazolo-diazepine that has been widely used in research to

investigate the physiological and pathological roles of PAF in various conditions, including

inflammatory and allergic reactions.[2][3] Apafant-d8 is the deuterated form of Apafant,

designed for use as an internal standard (IS) in quantitative bioanalytical studies, particularly

those employing liquid chromatography-mass spectrometry (LC-MS/MS).

The rationale for using a deuterated internal standard is fundamental to achieving high

accuracy and precision in mass spectrometry.[4] A stable isotope-labeled IS, such as Apafant-
d8, is chemically identical to the analyte (Apafant) and thus exhibits nearly identical behavior

during sample extraction, chromatographic separation, and ionization.[5] This co-elution and

similar ionization response effectively compensates for variability in sample preparation and

matrix effects, which are common challenges in complex biological samples.[4][6] The mass

difference allows the mass spectrometer to distinguish between the analyte and the internal

standard, ensuring reliable quantification.[5]
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This document provides a comprehensive guide to the solubility of Apafant-d8 in dimethyl

sulfoxide (DMSO) and other common organic solvents. It outlines detailed, field-proven

protocols for the preparation of high-concentration stock solutions and subsequent working

solutions, ensuring the integrity and performance of Apafant-d8 as an internal standard in

demanding research applications.

Solubility Profile of Apafant-d8
The solubility of Apafant-d8 is a critical parameter for the preparation of accurate and stable

standard solutions. While Apafant-d8 is structurally similar to Apafant, its solubility profile is

expected to be nearly identical. Based on supplier data and empirical observations, Apafant-
d8 exhibits good solubility in several common laboratory solvents.

Causality of Solvent Choice:

DMSO: A powerful, aprotic polar solvent, DMSO is an excellent choice for creating high-

concentration stock solutions (e.g., 1-40 mg/mL).[7] Its high solvating capacity allows for a

minimal volume of solvent to be used, which is advantageous for long-term storage and

subsequent dilutions. However, it is crucial to use newly opened, anhydrous DMSO, as its

hygroscopic nature can significantly impact the solubility of the compound.[7] Researchers

should also be aware that DMSO can have effects on certain biological assays, such as

inhibiting cytochrome P450 enzymes at concentrations as low as 0.1%.[8]

Ethanol & Methanol: These polar protic solvents are also suitable for dissolving Apafant-d8,

although typically at lower concentrations than DMSO.[9] They are often preferred for

preparing working solutions or for applications where DMSO may interfere with downstream

processes, such as cell-based assays.[8][10]

Chloroform & Chloroform:Methanol Mixtures: For certain lipid-based applications, chloroform

provides high solubility (≥50 mg/mL for similar compounds) and can be a valuable option.[9]

The following table summarizes the known solubility and recommended stock concentrations

for Apafant and its deuterated analog.
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Solvent
Recommended
Max. Concentration

Molar Equivalent
(Approx.)

Notes

DMSO 40 mg/mL 87.7 mM

Requires sonication

and/or warming to

achieve.[7] Use

anhydrous DMSO.

Ethanol
Limited solubility

reported.
-

Suitable for

intermediate and

working solutions.

May require warming.

[9]

Methanol

Data not specified, but

expected to be similar

to Ethanol.

-

A suitable alternative

to ethanol for working

solutions.

Chloroform

High solubility

reported for similar

lipids (≥50 mg/mL).

>109 mM

May require gentle

heating and sonication

to fully dissolve.[9]

Note: The molecular weight of Apafant is 455.96 g/mol .[7] The molecular weight of Apafant-d8
is slightly higher due to the deuterium atoms and should be confirmed from the certificate of

analysis.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 10 mg/mL primary stock solution of Apafant-d8 in

DMSO. This high-concentration stock serves as the foundation for creating all subsequent

standards and is designed for long-term storage.

Materials:

Apafant-d8 (solid powder)
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Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Amber glass vial with a PTFE-lined cap

Volumetric pipette or microliter syringe

Vortex mixer

Bath sonicator

Procedure:

Equilibration: Allow the vial containing solid Apafant-d8 to equilibrate to room temperature

for at least 15-20 minutes before opening. This crucial step prevents the condensation of

atmospheric moisture onto the hygroscopic powder.

Weighing: Accurately weigh the desired amount of Apafant-d8 (e.g., 5 mg) into a tared

amber glass vial on an analytical balance. Record the exact weight.

Solvent Calculation: Calculate the precise volume of DMSO required to achieve the target

concentration of 10 mg/mL.

Volume (mL) = Weight (mg) / Concentration (mg/mL)

Example: For 5.2 mg of Apafant-d8, you would need 5.2 mg / 10 mg/mL = 0.520 mL (or

520 µL) of DMSO.

Dissolution: Add the calculated volume of anhydrous DMSO to the vial. Cap the vial tightly.

Mixing: Vortex the vial vigorously for 1-2 minutes. A brief sonication in a bath sonicator (5-10

minutes) is highly recommended to ensure complete dissolution, especially for higher

concentrations.[7][9] Visually inspect the solution against a light source to confirm that no

particulates are present.

Labeling & Storage: Clearly label the vial with the compound name (Apafant-d8),

concentration, solvent, preparation date, and initials. For long-term stability, store the stock
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solution at -80°C.[7] When stored at -80°C, the solution is expected to be stable for at least 6

months.[7] Avoid repeated freeze-thaw cycles by aliquoting the stock solution into smaller,

single-use volumes.

Protocol 2: Preparation of Working Solutions via Serial
Dilution
This protocol details the process of creating a 1 µg/mL working solution from the 10 mg/mL

primary stock. This concentration is often suitable for spiking into biological samples as an

internal standard.

Workflow Visualization:
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Protocol 1: Stock Solution Preparation Protocol 2: Working Solution Preparation

Weigh 5mg Apafant-d8
(Solid Powder)

Add 500µL Anhydrous DMSO

Vortex & Sonicate
for Complete Dissolution

10 mg/mL Primary Stock
(Store at -80°C)

Thaw Primary Stock

Pipette 10µL of
10 mg/mL Stock

Add to 990µL of
Methanol or Acetonitrile

Vortex Thoroughly

100 µg/mL Intermediate Stock

Pipette 10µL of
100 µg/mL Stock

Add to 990µL of
Mobile Phase / Assay Buffer

Vortex Thoroughly

1 µg/mL Working Solution
(Prepare Fresh)
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Biological Sample
(e.g., Plasma, Urine)

Spike with Apafant-d8
Working Solution (IS)

Protein Precipitation
(e.g., with Acetonitrile)

Vortex & Centrifuge

Collect Supernatant

Evaporate & Reconstitute
(Optional)

Inject into
LC-MS/MS System

Data Acquisition &
Quantification

(Analyte/IS Ratio)

Click to download full resolution via product page

Caption: Typical workflow for sample analysis using an internal standard.
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Handling and Stability
Storage: Solid Apafant-d8 should be stored at -20°C for long-term stability (up to 3 years).

[7]As noted, DMSO stock solutions are best stored at -80°C for periods up to 6 months.

[7]Storage at -20°C is suitable for shorter periods (up to 1 month). [7]* Freeze-Thaw Cycles:

Minimize freeze-thaw cycles of the stock solution. Aliquoting the primary stock into smaller,

single-use vials is a critical self-validating step to preserve the integrity of the standard over

time.

Light Sensitivity: While not explicitly reported, it is good laboratory practice to store solutions

in amber vials to protect them from potential light-induced degradation.

Working Solutions: Aqueous or low-organic content working solutions should be prepared

fresh daily, as their stability over extended periods at room temperature or 4°C is not

guaranteed and can be matrix-dependent. [11][12]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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